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Compound of Interest

Compound Name: 4-Chloro-1-pentene

Cat. No.: B078099

An In-depth Technical Guide to 4-Chloro-1-
pentene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
synthesis, and spectral characteristics of 4-Chloro-1-pentene, a halogenated alkene of interest
in organic synthesis.

Molecular Structure and Formula

4-Chloro-1-pentene is a chlorinated hydrocarbon with the chemical formula CsHeCI.[1][2][3] Its
structure consists of a five-carbon chain containing a terminal double bond between the first
and second carbon atoms and a chlorine atom attached to the fourth carbon.[4] This chiral
molecule is often supplied as a racemic mixture.

IUPAC Name: 4-chloropent-1-ene[4] Canonical SMILES: CC(CC=C)CI[4] CAS Number: 10524-
08-0[1][3][4]

Physicochemical Properties

The physical and chemical properties of 4-Chloro-1-pentene are summarized in the table
below. These properties are crucial for its handling, storage, and application in chemical
reactions.
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Property Value Reference
Molecular Weight 104.58 g/mol [4]
Density 0.886 g/cm?3 [2]
Boiling Point 98.5 °C (at 760 mmHg) [2]
Flash Point 24°C [2]
Refractive Index 1.418 [2]
Vapor Pressure 45.8 mmHg at 25°C [2]
Synthesis

The primary method for the synthesis of 4-Chloro-1-pentene is the free-radical allylic

chlorination of 1-pentene. This reaction is typically initiated by ultraviolet (UV) light or heat. An

alternative, though less common, route is the dehydrohalogenation of 1,4-dichloropentane.

Experimental Protocol: Allylic Chlorination of 1-Pentene

The following is a representative protocol for the synthesis of 4-Chloro-1-pentene. Specific

conditions may require optimization.

Materials:

1-Pentene

e Chlorine (Cl2) gas

 Inert solvent (e.g., carbon tetrachloride, CCls - Caution: CCla is toxic and ozone-depleting;

alternative solvents should be considered.)

e UV lamp or heat source

o Reaction flask equipped with a gas inlet, condenser, and stirrer

Procedure:
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In a fume hood, dissolve 1-pentene in an appropriate volume of the inert solvent in the
reaction flask.

While vigorously stirring the solution, begin bubbling chlorine gas through the mixture at a
controlled rate.

Simultaneously, irradiate the flask with a UV lamp or heat the mixture to initiate the radical
chain reaction.[5] A low concentration of chlorine is maintained to favor substitution over
addition to the double bond.[6][7]

Monitor the reaction progress using a suitable analytical technique, such as gas
chromatography (GC), to determine the consumption of the starting material and the
formation of the product.

Upon completion, stop the flow of chlorine and the initiation source.

Purge the reaction mixture with an inert gas (e.g., nitrogen) to remove any dissolved chlorine
and HCI byproduct.

Wash the organic solution with a dilute aqueous base (e.g., sodium bicarbonate solution) to
neutralize any remaining HCI, followed by washing with water.

Dry the organic layer over an anhydrous drying agent (e.g., MgSOa or NazS0Oa).
Filter off the drying agent and remove the solvent by rotary evaporation.

Purify the crude product by fractional distillation under atmospheric or reduced pressure to
obtain 4-Chloro-1-pentene.

Synthesis Workflow
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Reactants Conditions

[Chlorine (CIZ)] [UV Light or HeaD [Inert Solvent (e.g., CCI4)]
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[Fractional Distillation]

4-Chloro-1-pentene

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Chloro-1-pentene.

Spectroscopic Data (Predicted)

While experimental spectra are not readily available in public databases, the spectral
characteristics of 4-Chloro-1-pentene can be reliably predicted based on its structure and data
from analogous compounds.

'H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the different hydrogen
environments in the molecule.
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Proton Assignment

Predicted Chemical Shift ] o
Predicted Multiplicity

(3, ppm)
H-1 (=CHz2) 5.0-5.3 ddt (di-doublet of triplets)
H-2 (-CH=) 5.7-6.0 m (multiplet)
H-3 (-CH2-) ~2.5 m (multiplet)
H-4 (-CHCI-) 40-4.3 m (multiplet)
H-5 (-CHs3) ~1.6 d (doublet)

3C NMR Spectroscopy

The carbon NMR spectrum will display five unique signals corresponding to the five carbon

atoms in different chemical environments.

Carbon Assignment

Predicted Chemical Shift (8, ppm)

C-1 (=CHz) ~118
C-2 (-CH=) ~135
C-3 (-CH2) ~45
C-4 (-CHCI-) ~60
C-5 (-CHs) ~25

Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands for the alkene and alky! halide

functional groups.
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Predicted Wavenumber

Functional Group Vibration

(cm™)
=C-H Stretch 3080 - 3100
C-H (sp?) Stretch 2850 - 3000
c=C Stretch 1640 - 1650
=CH:2 Bend (out-of-plane) ~915
C-Cl Stretch 600 - 800

Mass Spectrometry

In mass spectrometry with electron ionization (El), 4-Chloro-1-pentene will produce a

molecular ion peak and several characteristic fragment ions.

m/z Value Interpretation

Notes

104/106 [M]*, Molecular lon

The two peaks in an
approximate 3:1 intensity ratio
are due to the natural
abundance of the 3°Cl and 3’Cl

isotopes.

69 [M-CIJ*

Loss of a chlorine radical,
resulting in a CsHo* cation.

This is often a significant peak.

41 [CsHs]*

Allyl cation, a common and
stable fragment in the mass

spectra of alkenes.

Safety and Handling

A specific Safety Data Sheet (SDS) for 4-Chloro-1-pentene is not widely available. However,
based on its structure and the properties of similar compounds like 4-chloro-1-butene and 1-

pentene, it should be handled as a highly flammable liquid and vapor.[8]
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Precautionary Measures:

Handle only in a well-ventilated area, preferably in a chemical fume hood.

o Keep away from heat, sparks, open flames, and other ignition sources.[8][9][10][11]
o Use explosion-proof electrical and lighting equipment.[8][9]

e Ground all containers and equipment to prevent static discharge.[9][10][11]

o Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-
resistant gloves, and a lab coat.

» Store in a tightly sealed container in a cool, dry, and well-ventilated place.[9][10][11]

In case of exposure, seek immediate medical attention. Skin or eye contact should be followed
by flushing with copious amounts of water.[3]

Applications in Synthesis

4-Chloro-1-pentene is a useful intermediate in organic synthesis. The presence of both a
double bond and a reactive alkyl chloride functionality allows for a variety of subsequent
transformations. It can be used as a precursor for the synthesis of organometallic reagents,
such as Grignard reagents or organolithium compounds, by reaction with the corresponding
metals. These reagents can then be used in carbon-carbon bond-forming reactions. The
double bond can also undergo various addition and polymerization reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Page loading... [guidechem.com]

e 2. Page loading... [wap.guidechem.com]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://westliberty.edu/health-and-safety/files/2013/02/1-Pentene.pdf
https://www.fishersci.com/store/msds?partNumber=AC150010100&productDescription=4-PENTEN-1-OL+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/sial/236705
https://www.sigmaaldrich.com/GB/en/sds/sial/68510?userType=undefined
https://westliberty.edu/health-and-safety/files/2013/02/1-Pentene.pdf
https://www.fishersci.com/store/msds?partNumber=AC150010100&productDescription=4-PENTEN-1-OL+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC150010100&productDescription=4-PENTEN-1-OL+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/sial/236705
https://www.sigmaaldrich.com/GB/en/sds/sial/68510?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC150010100&productDescription=4-PENTEN-1-OL+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/sial/236705
https://www.sigmaaldrich.com/GB/en/sds/sial/68510?userType=undefined
https://westliberty.edu/health-and-safety/files/2013/02/1-Pentene.pdf
https://www.benchchem.com/product/b078099?utm_src=pdf-body
https://www.benchchem.com/product/b078099?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/4-chloro-1-pentene-dic76745.html
https://wap.guidechem.com/dictionary/en/10524-08-0.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

. 1-Pentene, 4-chloro- [webbook.nist.gov]

. 4-Chloropent-1-ene | C5H9CI | CID 139176 - PubChem [pubchem.ncbi.nlm.nih.gov]
. m.youtube.com [m.youtube.com]

. chem.libretexts.org [chem.libretexts.org]

. Allylic Halogenation | OpenOChem Learn [learn.openochem.org]

. westliberty.edu [westliberty.edu]

°
© (0] ~ » ol H w

. fishersci.com [fishersci.com]
¢ 10. sigmaaldrich.com [sigmaaldrich.com]
e 11. sigmaaldrich.com [sigmaaldrich.com]

 To cite this document: BenchChem. [Molecular structure and formula of 4-Chloro-1-pentene].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078099#molecular-structure-and-formula-of-4-chloro-
1-pentene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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